Cas no 588-02-3 (Diazene, bis(3-ethoxyphenyl)-)

Diazene, bis(3-ethoxyphenyl)- structure
Diazene, bis(3-ethoxyphenyl)- structure
Product Name:Diazene, bis(3-ethoxyphenyl)-
CAS No:588-02-3
MF:C16H18N2O2
MW:270.326323986053
CID:340861
PubChem ID:12092585
Update Time:2025-04-19

Diazene, bis(3-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, bis(3-ethoxyphenyl)-
    • 3,3'-Diethoxyazobenzene
    • bis(3-ethoxyphenyl)diazene
    • DTXSID40477414
    • 588-02-3
    • Inchi: 1S/C16H18N2O2/c1-3-19-15-9-5-7-13(11-15)17-18-14-8-6-10-16(12-14)20-4-2/h5-12H,3-4H2,1-2H3/b18-17+
    • InChI Key: QMCKYOWGLDWRIW-ISLYRVAYSA-N
    • SMILES: O(CC)C1C=CC=C(C=1)/N=N/C1=CC=CC(=C1)OCC

Computed Properties

  • Exact Mass: 270.13694
  • Monoisotopic Mass: 270.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.2Ų

Experimental Properties

  • PSA: 43.18
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